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methylbenzene

Cat. No.: B154386 Get Quote

An In-Depth Technical Guide to p-Tolyl-
phosphonic Acid Diethyl Ester
For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolyl-phosphonic acid diethyl ester, a member of the organophosphonate family, holds

significant interest within the scientific community, particularly in the fields of organic synthesis

and medicinal chemistry. Its structural features, combining an aromatic p-tolyl group with a

diethyl phosphonate moiety, impart unique chemical reactivity and potential biological activity.

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, spectral characterization, and reactivity of p-Tolyl-phosphonic acid diethyl

ester, serving as a vital resource for researchers and professionals in drug development.

Physical and Chemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The key properties of p-Tolyl-phosphonic acid

diethyl ester are summarized in the table below.
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Property Value

CAS Number 1754-46-7

Molecular Formula C₁₁H₁₇O₃P

Molecular Weight 228.22 g/mol

Appearance Not specified in available literature

Boiling Point 122 °C at 1 Torr

Density 1.090 g/cm³ at 23 °C

Purity Typically ≥98.0%

Table 1: Physical and Chemical Properties of p-Tolyl-phosphonic acid diethyl ester

Synthesis of p-Tolyl-phosphonic acid diethyl ester
The primary method for the synthesis of arylphosphonates, including p-Tolyl-phosphonic acid

diethyl ester, is the Michaelis-Arbuzov reaction.[1][2][3] This reaction provides a versatile and

efficient route to form a carbon-phosphorus bond.

Experimental Protocol: Michaelis-Arbuzov Reaction
The synthesis of p-Tolyl-phosphonic acid diethyl ester via the Michaelis-Arbuzov reaction

involves the reaction of a p-tolyl halide (e.g., p-tolyl bromide or iodide) with triethyl phosphite.

Materials:

p-Tolyl bromide (or p-tolyl iodide)

Triethyl phosphite

Anhydrous reaction vessel

Heating and stirring apparatus

Distillation apparatus for purification
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Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add

triethyl phosphite.

Heat the triethyl phosphite to a specified temperature (typically between 100-160 °C).

Add p-tolyl bromide dropwise from the dropping funnel to the heated triethyl phosphite with

vigorous stirring.

After the addition is complete, continue to heat the reaction mixture at reflux for several

hours to ensure the reaction goes to completion. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is then purified by vacuum distillation to remove any unreacted starting

materials and byproducts, yielding the pure p-Tolyl-phosphonic acid diethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://ucrisportal.univie.ac.at/en/publications/synthesis-of-nitrated-thienylphosphonates-via-michaelis-arbuzov-t/
https://en.wikipedia.org/wiki/Michaelis%E2%80%93Arbuzov_reaction
https://www.researchgate.net/publication/348857358_Michaelis-Arbuzov_Phosphonate_Synthesis
https://www.benchchem.com/product/b154386#physical-and-chemical-properties-of-p-tolyl-phosphonic-acid-diethyl-ester
https://www.benchchem.com/product/b154386#physical-and-chemical-properties-of-p-tolyl-phosphonic-acid-diethyl-ester
https://www.benchchem.com/product/b154386#physical-and-chemical-properties-of-p-tolyl-phosphonic-acid-diethyl-ester
https://www.benchchem.com/product/b154386#physical-and-chemical-properties-of-p-tolyl-phosphonic-acid-diethyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

